Cas no 2828-39-9 (cyclohexylideneamino N-(4-chlorophenyl)carbamate)

• Product Name: cyclohexylideneamino N-(4-chlorophenyl)carbamate
• CAS No: 2828-39-9
• MF: C₁₃H₁₄ClN₂O₂
• MW: 265.715462207794
• CID: 2858443
• Update Time: 2025-10-18

cyclohexylideneamino N-(4-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• cyclohexylideneamino N-(4-chlorophenyl)carbamate

• Inchi： 1S/C13H15ClN2O2/c14-10-6-8-12(9-7-10)16(13(17)18)15-11-4-2-1-3-5-11/h6-9H,1-5H2,(H,17,18)/p-1
• InChI Key： RPORGYMVQATKDU-UHFFFAOYSA-M
• SMILES： C([O-])(=O)N(/N=C1\CCCCC\1)C1=CC=C(Cl)C=C1

Additional information on cyclohexylideneamino N-(4-chlorophenyl)carbamate

Comprehensive Overview of Cyclohexylideneamino N-(4-chlorophenyl)carbamate (CAS No. 2828-39-9)

Cyclohexylideneamino N-(4-chlorophenyl)carbamate (CAS No. 2828-39-9) is a specialized organic compound with a unique molecular structure that combines a cyclohexylideneamino group with a carbamate moiety linked to a 4-chlorophenyl ring. This compound has garnered attention in recent years due to its potential applications in agricultural chemistry, material science, and pharmaceutical research. Its distinct structural features make it a subject of interest for researchers exploring novel bioactive molecules and sustainable agrochemicals.

One of the most frequently searched questions related to CAS No. 2828-39-9 is its role in modern pest control formulations. With the growing demand for eco-friendly alternatives to traditional pesticides, researchers are investigating whether derivatives of this compound could serve as effective low-toxicity inhibitors for specific enzymatic pathways in pests. The presence of the 4-chlorophenyl group is particularly noteworthy, as similar structures have shown promise in targeting pest-specific proteins while minimizing environmental impact.

From a chemical perspective, the cyclohexylideneamino component contributes to the compound's stability and lipophilicity, factors that are crucial for bioavailability in potential applications. Recent studies indexed in major scientific databases have explored its structure-activity relationship (SAR), particularly how modifications to the carbamate group might enhance its specificity. These investigations align with current trends in precision chemistry, where researchers aim to develop compounds with targeted action mechanisms.

The synthesis of Cyclohexylideneamino N-(4-chlorophenyl)carbamate typically involves multi-step organic reactions, with careful control of conditions to ensure high purity. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound, as users frequently search for reliable analytical methods and spectral data for quality control purposes. The compound's crystalline properties have also been studied using X-ray diffraction, providing valuable insights into its molecular packing and potential formulation advantages.

In material science applications, the carbamate functional group in this compound has shown interesting properties when incorporated into polymer matrices. Researchers investigating smart materials have examined its potential as a modifying agent for specialty coatings, where its combination of aromatic and aliphatic components could offer unique performance characteristics. This aligns with industry searches for novel additives that can enhance material properties without compromising environmental safety.

Storage and handling recommendations for CAS 2828-39-9 emphasize standard laboratory precautions, with particular attention to moisture sensitivity due to the carbamate linkage. Frequently asked questions in technical forums often concern optimal storage conditions and compatibility with common solvents, reflecting users' practical needs when working with this compound. Technical datasheets typically recommend protection from light and storage in tightly sealed containers under inert atmosphere for long-term stability.

The environmental fate of Cyclohexylideneamino N-(4-chlorophenyl)carbamate has become an increasingly important research topic, corresponding to growing searches for green chemistry metrics and biodegradation pathways. Preliminary studies suggest that under certain conditions, the compound may undergo photolytic degradation, making its environmental persistence a subject of ongoing investigation. These studies are particularly relevant to researchers developing next-generation agrochemicals with improved ecological profiles.

From a regulatory standpoint, 2828-39-9 is not currently classified under major international chemical control frameworks, but researchers are advised to monitor evolving regulations, especially concerning chlorinated compounds. The scientific community continues to evaluate its toxicological profile through standard in vitro assays and QSAR modeling, addressing another common search theme regarding safety assessments of specialty chemicals.

In the pharmaceutical research sphere, while Cyclohexylideneamino N-(4-chlorophenyl)carbamate is not itself a drug candidate, its structural features have inspired medicinal chemistry programs exploring similar scaffolds. The carbamate group in particular is recognized as a privileged structure in drug design, appearing in various therapeutic agents. This connection has led to increased academic interest in the compound's potential as a synthetic intermediate or building block for more complex molecules.

The commercial availability of CAS No. 2828-39-9 has expanded in recent years to meet growing research demand, with suppliers offering various purity grades from laboratory to technical scale. Procurement-related searches often focus on bulk availability, custom synthesis options, and technical specifications, reflecting the compound's transition from a specialty item to a more accessible research chemical. Quality verification remains crucial, with analytical certificates becoming increasingly detailed to meet user requirements.

Future research directions for this compound are likely to focus on three main areas: agrochemical optimization, material science applications, and pharmaceutical intermediates. Each of these aligns with current industry trends toward specialized, performance-oriented chemicals that address specific technical challenges while meeting stringent safety and sustainability criteria. The unique structural features of Cyclohexylideneamino N-(4-chlorophenyl)carbamate position it as an interesting case study in multipurpose chemical development.